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Compound of Interest

Compound Name: Methyl 4-nitrobenzenesulfonate

Cat. No.: B1202749

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction:

Methyl 4-nitrobenzenesulfonate, also known as methyl nosylate, is a powerful and versatile
methylating agent employed in a wide range of organic transformations. Its efficacy stems from
the presence of the strongly electron-withdrawing nitro group on the benzene ring, which
renders the sulfonate a good leaving group and facilitates nucleophilic attack at the methyl
group. This document provides detailed application notes, experimental protocols, and
comparative data on the use of methyl 4-nitrobenzenesulfonate for the methylation of
common functional groups, including phenols, amines, and carboxylic acids.

Properties and Safety Considerations

Methyl 4-nitrobenzenesulfonate is a solid at room temperature with a melting point of 89-92
°C. It is soluble in various organic solvents such as acetone, diethyl ether, and alcohols.[1]
While effective, it is classified as a skin irritant and should be handled with appropriate personal
protective equipment (PPE), including gloves, eye protection, and a lab coat.[2] All
manipulations should be performed in a well-ventilated fume hood.

Table 1: Physical and Safety Properties of Methyl 4-nitrobenzenesulfonate
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Property Value Reference
CAS Number 6214-20-6 [1]
Molecular Formula C7H7NOsS [1]
Molecular Weight 217.20 g/mol [1]
Appearance Solid [1]
Melting Point 89-92 °C [1]

N Soluble in acetone, diethyl
Solubility [1][3]
ether, alcohol

Hazard Statements H315 (Causes skin irritation) [2]

Applications in Organic Synthesis

Methyl 4-nitrobenzenesulfonate is a potent electrophile that readily participates in Sn2
reactions with a variety of nucleophiles. Its utility is particularly notable in the methylation of
heteroatoms such as oxygen and nitrogen.

O-Methylation of Phenols

The methylation of phenols to their corresponding methyl ethers (anisoles) is a fundamental
transformation in organic synthesis, often employed to protect hydroxyl groups or to synthesize
valuable intermediates. Methyl 4-nitrobenzenesulfonate provides an efficient means to
achieve this conversion.

General Reaction:
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Reactants Products

(Phenol (Ar-OH)) Methylation P( Anisole (Ar-OCHs) )
( Base (e.g., K2COs) ) P(Protonated Base)
(Methyl 4-nitrobenzenesuIfonate}—>(4-NitrobenzenesuIfonate Salt)

Reactants Products

[ Amine (R-NH2 or R:NH) ]—M»[ Methylated Amine (R-NHCHs or R2NCHs) ]

(Methyl 4-nitrobenzenesulfonate] {4-Nitrobenzenesulfonate Salt]
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Reactants Products

(Carboxylic Acid (R-COOH)) Methylation { Methyl Ester (R-COOCHSs) )

( Base (e.g., Cs2C0Os) ) P(Protonated Base)
(Methyl 4-nitrobenzenesuIfonate}—>(4-Nitrobenzenesulfonate Salt)

Methy! lodide |—ncreasing Reactivity m

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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